molecular formula C15H11N3O3 B8511615 4-(4-Nitronaphthalen-1-yloxy)pyridin-2-amine

4-(4-Nitronaphthalen-1-yloxy)pyridin-2-amine

Cat. No. B8511615
M. Wt: 281.27 g/mol
InChI Key: ZYLBTAJGPCACPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Nitronaphthalen-1-yloxy)pyridin-2-amine is a useful research compound. Its molecular formula is C15H11N3O3 and its molecular weight is 281.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4-Nitronaphthalen-1-yloxy)pyridin-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-Nitronaphthalen-1-yloxy)pyridin-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C15H11N3O3

Molecular Weight

281.27 g/mol

IUPAC Name

4-(4-nitronaphthalen-1-yl)oxypyridin-2-amine

InChI

InChI=1S/C15H11N3O3/c16-15-9-10(7-8-17-15)21-14-6-5-13(18(19)20)11-3-1-2-4-12(11)14/h1-9H,(H2,16,17)

InChI Key

ZYLBTAJGPCACPI-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=CC=C2OC3=CC(=NC=C3)N)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred suspension of 2-aminopyridin-4-ol (53.9 g, 489 mmol) in acetonitrile (500 mL) was added DBU (102 mL, 678 mmol) dropwise over 30 min. The resulting solution was stirred at RT for 30 min and was then treated dropwise with a solution of 1-fluoro-4-nitronaphthalene (72.0 g, 377 mmol) in acetonitrile (400 mL) over 50 min. After stirring overnight at RT the reaction was heated at 50° C. for 2 hr. The reaction was removed from the heat, but not cooled and with stirring, treated with water (6×100 mL). The mixture was allowed to cool to RT over 2 hr and was then cooled further to 0° C. The yellow precipitate was collected by filtration and washed sequentially with a mixture of water and acetonitrile (1:1, 2×100 mL) and then with water (500 mL) to give the title compound as a yellow solid (76.0 g, 70%): m/z 283 (M+H)+ (ES+).
Quantity
53.9 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Name
Quantity
102 mL
Type
reactant
Reaction Step Two
Quantity
72 g
Type
reactant
Reaction Step Three
Quantity
400 mL
Type
solvent
Reaction Step Three
Yield
70%

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